![molecular formula C24H30N2O5 B068120 4-((2-((4-Butoxybenzoyl)amino)-1-oxo-3-phenylpropyl)amino)butanoic acid CAS No. 172798-63-9](/img/structure/B68120.png)
4-((2-((4-Butoxybenzoyl)amino)-1-oxo-3-phenylpropyl)amino)butanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-((2-((4-Butoxybenzoyl)amino)-1-oxo-3-phenylpropyl)amino)butanoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and agriculture. This compound is also known as Boc-L-Phe-L-Leu-L-Phe-L-Leu-L-Val-OH and is a type of peptide that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 4-((2-((4-Butoxybenzoyl)amino)-1-oxo-3-phenylpropyl)amino)butanoic acid involves its ability to bind to specific receptors in the body. This binding triggers a cascade of events that leads to various biological effects, including inhibition of inflammation and cancer cell growth. The exact mechanism of action of this compound is still under investigation, and further research is needed to fully understand its mode of action.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific application. In medicine, this compound has been found to have anti-inflammatory, antimicrobial, and anticancer properties. It has been shown to inhibit the growth of cancer cells and reduce inflammation in the body. In agriculture, this compound has been found to act as a plant growth regulator and a biopesticide.
Advantages and Limitations for Lab Experiments
The advantages of using 4-((2-((4-Butoxybenzoyl)amino)-1-oxo-3-phenylpropyl)amino)butanoic acid in lab experiments include its high purity, stability, and reproducibility. This compound can be synthesized in large quantities, making it readily available for research purposes. The limitations of using this compound in lab experiments include its high cost and potential toxicity.
Future Directions
There are several future directions for the research and development of 4-((2-((4-Butoxybenzoyl)amino)-1-oxo-3-phenylpropyl)amino)butanoic acid. One potential direction is the investigation of its potential use as a therapeutic agent for various diseases, including cancer, inflammation, and microbial infections. Further research is also needed to fully understand the mechanism of action of this compound and its potential side effects. In agriculture, this compound has the potential to be used as a biopesticide and plant growth regulator, and further research is needed to explore its efficacy in these applications.
Synthesis Methods
The synthesis of 4-((2-((4-Butoxybenzoyl)amino)-1-oxo-3-phenylpropyl)amino)butanoic acid can be achieved using several methods, including solid-phase peptide synthesis (SPPS) and solution-phase peptide synthesis (SPPS). In SPPS, the peptide is synthesized on a solid support, while in SPPS, the peptide is synthesized in solution. The most commonly used method for the synthesis of this compound is SPPS, which involves the stepwise addition of amino acids to the growing peptide chain.
Scientific Research Applications
The 4-((2-((4-Butoxybenzoyl)amino)-1-oxo-3-phenylpropyl)amino)butanoic acid has been extensively studied for its potential applications in various fields, including medicine and agriculture. In medicine, this compound has been investigated for its anti-inflammatory, antimicrobial, and anticancer properties. It has been found to be effective against various types of cancer, including breast, lung, and colon cancer. In agriculture, this compound has been studied for its potential use as a plant growth regulator and as a biopesticide.
Properties
172798-63-9 | |
Molecular Formula |
C24H30N2O5 |
Molecular Weight |
426.5 g/mol |
IUPAC Name |
4-[[2-[(4-butoxybenzoyl)amino]-3-phenylpropanoyl]amino]butanoic acid |
InChI |
InChI=1S/C24H30N2O5/c1-2-3-16-31-20-13-11-19(12-14-20)23(29)26-21(17-18-8-5-4-6-9-18)24(30)25-15-7-10-22(27)28/h4-6,8-9,11-14,21H,2-3,7,10,15-17H2,1H3,(H,25,30)(H,26,29)(H,27,28) |
InChI Key |
IZBGNACBQJWBBQ-UHFFFAOYSA-N |
SMILES |
CCCCOC1=CC=C(C=C1)C(=O)NC(CC2=CC=CC=C2)C(=O)NCCCC(=O)O |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)NC(CC2=CC=CC=C2)C(=O)NCCCC(=O)O |
synonyms |
4-[[2-[(4-butoxybenzoyl)amino]-3-phenyl-propanoyl]amino]butanoic acid |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.